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Introduction
Time-kill kinetics assays are a cornerstone of antimicrobial drug development, providing critical

insights into the pharmacodynamic properties of a novel agent. These assays evaluate the rate

and extent of bacterial killing over time at various concentrations of the antimicrobial

compound. The resulting data helps to differentiate between bactericidal (killing) and

bacteriostatic (inhibiting growth) activity and to understand if the killing is concentration-

dependent or time-dependent. A bactericidal effect is generally defined as a ≥ 3-log10 (or

99.9%) reduction in the colony-forming units (CFU)/mL from the initial inoculum.[1][2]

AU1235 is an investigational urea-based compound that has been identified as a potent

inhibitor of the Mycobacterium tuberculosis MmpL3 protein.[3][4][5] The MmpL3 transporter is

essential for the transport of mycolic acids, which are crucial components of the mycobacterial

cell wall.[5] Previous studies have indicated that AU1235 exhibits time-dependent bactericidal

activity against M. tuberculosis.[6][7] This application note provides a detailed protocol for

performing a time-kill kinetics assay to evaluate the activity of AU1235 against M. tuberculosis

H37Rv.
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Materials and Reagents
Mycobacterium tuberculosis H37Rv

Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid,

albumin, dextrose, catalase), and 0.05% (v/v) Tween 80

Middlebrook 7H10 agar supplemented with 0.5% (v/v) glycerol and 10% (v/v) OADC

AU1235 (stock solution prepared in DMSO)[6]

Phosphate-buffered saline (PBS) with 0.05% Tween 80 (PBST)

Sterile conical tubes (50 mL)

Sterile microcentrifuge tubes (1.5 mL)

Incubator shaker (37°C, 180 rpm)

Spectrophotometer

Biosafety cabinet (Class II or III)

Appropriate personal protective equipment (PPE) for working with M. tuberculosis

Inoculum Preparation
From a frozen stock, streak M. tuberculosis H37Rv onto a 7H10 agar plate and incubate at

37°C for 2-3 weeks until colonies appear.

Inoculate a single colony into a 50 mL conical tube containing 10 mL of 7H9 broth.

Incubate at 37°C with shaking (180 rpm) until the culture reaches the mid-logarithmic growth

phase (OD600 of 0.4-0.6).[1] This typically takes 7-10 days.

Adjust the bacterial suspension with fresh 7H9 broth to achieve a starting inoculum of

approximately 1 x 10^6 CFU/mL. The exact starting CFU/mL will be determined by plating a

serial dilution of the inoculum at time zero.
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Time-Kill Assay Procedure
Prepare test tubes or flasks for each concentration of AU1235 to be tested (e.g., 0.5x, 1x,

2x, 4x, and 8x the Minimum Inhibitory Concentration [MIC]). Also, prepare a growth control

tube (no drug) and a solvent control tube (DMSO at the highest concentration used for

AU1235).

Add the appropriate volume of AU1235 stock solution or DMSO to each labeled tube

containing 10 mL of the prepared bacterial inoculum.

Incubate all tubes at 37°C with shaking (180 rpm).[1]

At predetermined time points (e.g., 0, 2, 4, 6, 24, 48, 72, and 120 hours), withdraw a 100 µL

aliquot from each tube.[1]

Perform ten-fold serial dilutions of each aliquot in PBST.

Plate 100 µL of the appropriate dilutions onto 7H10 agar plates in duplicate.

Incubate the plates at 37°C for 3-4 weeks, or until colonies can be accurately counted.

Count the colonies on each plate and calculate the CFU/mL for each time point and

concentration. The lower limit of detection is typically 100 CFU/mL (10 colonies from a 10^-1

dilution).

Data Presentation
The quantitative data from the time-kill assay should be summarized in a table. The results are

typically presented as the mean log10 CFU/mL ± standard deviation for each time point and

concentration.
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Time
(hours)

Growth
Control
(log10
CFU/mL
)

Solvent
Control
(log10
CFU/mL
)

AU1235
(0.5x
MIC)
(log10
CFU/mL
)

AU1235
(1x MIC)
(log10
CFU/mL
)

AU1235
(2x MIC)
(log10
CFU/mL
)

AU1235
(4x MIC)
(log10
CFU/mL
)

AU1235
(8x MIC)
(log10
CFU/mL
)

0
6.02 ±

0.05

6.01 ±

0.04

6.03 ±

0.06

6.02 ±

0.05

6.01 ±

0.07

6.03 ±

0.04

6.02 ±

0.06

2
6.30 ±

0.07

6.28 ±

0.06

5.85 ±

0.08

5.75 ±

0.09

5.60 ±

0.10

5.55 ±

0.08

5.50 ±

0.09

4
6.65 ±

0.08

6.62 ±

0.07

5.60 ±

0.10

5.40 ±

0.11

5.15 ±

0.12

5.05 ±

0.10

5.00 ±

0.11

6
6.98 ±

0.06

6.95 ±

0.05

5.35 ±

0.11

5.00 ±

0.12

4.65 ±

0.13

4.50 ±

0.11

4.45 ±

0.12

24
8.50 ±

0.09

8.45 ±

0.08

4.50 ±

0.13

3.80 ±

0.14

3.20 ±

0.15

2.90 ±

0.13

2.85 ±

0.14

48
8.95 ±

0.10

8.90 ±

0.09

3.90 ±

0.15

3.10 ±

0.16
<2.00 <2.00 <2.00

72
9.10 ±

0.11

9.05 ±

0.10

3.50 ±

0.16
<2.00 <2.00 <2.00 <2.00

120
9.25 ±

0.12

9.20 ±

0.11

3.10 ±

0.17
<2.00 <2.00 <2.00 <2.00

Visualization
Experimental Workflow Diagram
The following diagram illustrates the workflow for the time-kill kinetics assay of AU1235.
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Caption: Workflow for the time-kill kinetics assay of AU1235.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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